Cas no 157-07-3 (L-Argininic Acid)

• Product Name: L-Argininic Acid
• CAS No: 157-07-3
• MF: C₆H₁₃N₃O₃
• MW: 175.185721158981
• CID: 144990
• PubChem ID: 160437
• Update Time: 2025-06-14

L-Argininic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-5-Guanidino-2-hydroxypentanoic acid
• Pentanoic acid,5-[(aminoiminomethyl)amino]-2-hydroxy-, (2S)-
• (-)-4-Guanidino-1-oxy-butan-carbonsaeure-(1)
• (2S)-5-(diaminomethylideneamino)-2-hydroxy-pentanoic acid
• (2S)-5-[bis(azanyl)methylideneamino]-2-hydroxy-pentanoic acid
• (2S)-5-guanidino-2-hydroxy-valeric acid
• (S)-5-Guanidino-2-hydroxy-valeriansaeure
• argininicacid
• L-5-Guanidino-2-hydroxy-valeriansaeure
• L-argininic acid
• L-Argininic acid L-~-Hydroxy-D-guanidino-N-valeric acid
• L-Argininsaeure
• L-5-Guanidino-2-hydroxyvaleric acid
• Argininic acid
• L -ARGININIC ACID
• AKOS006275624
• Pentanoic acid, 5-((aminoiminomethyl)amino)-2-hydroxy-, (S)-
• DTXSID00166175
• SCHEMBL3351368
• HY-113079
• (2S)-5-carbamimidamido-2-hydroxypentanoic acid
• Arginic acid
• UNII-696RG5CG8X
• CHEBI:90000
• 696RG5CG8X
• Q27162225
• 5-([Amino(imino)methyl]amino)-2-hydroxypentanoic acid #
• CS-0059506
• BMFMQGXDDJALKQ-BYPYZUCNSA-N
• (S)-5-Guanidino-2-hydroxypentanoicacid
• PENTANOIC ACID, 5-((AMINOIMINOMETHYL)AMINO)-2-HYDROXY-, (2S)-
• NS00120442
• (2S)-5-(diaminomethylideneamino)-2-hydroxypentanoic acid
• BB 0262598
• ARGININIC ACID, L-
• 157-07-3
• Argininic Acid; (2S)-5-[(Aminoiminomethyl)amino]-2-hydroxypentanoic Acid; L-5-Guanidino-2-hydroxyvaleric Acid; (S)-5-[(Aminoiminomethyl)amino]-2-hydroxy-pentanoic Acid; (S)-5-Guanidino-2-hydroxypentanoicacid
• L-Argininic Acid

• MDL： MFCD00037762
• Inchi： 1S/C6H13N3O3/c7-6(8)9-3-1-2-4(10)5(11)12/h4,10H,1-3H2,(H,11,12)(H4,7,8,9)/t4-/m0/s1
• InChI Key： BMFMQGXDDJALKQ-BYPYZUCNSA-N
• SMILES： O[C@H](C(=O)O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 175.09579
• Monoisotopic Mass: 175.095691
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.7
• Topological Polar Surface Area: 122

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 205 °C (decomposition)
• Boiling Point: 443.8°C at 760 mmHg
• Flash Point: 222.2°C
• Refractive Index: 1.579
• Solubility: Soluble (263 g/l) (25 º C),
• PSA: 119.43
• LogP: -0.11390

L-Argininic Acid Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Argininic Acid

Comprehensive Guide to L-Argininic Acid (CAS No. 157-07-3): Properties, Applications, and Research Insights

L-Argininic Acid (CAS No. 157-07-3), a naturally occurring amino acid derivative, has garnered significant attention in biochemical and pharmaceutical research due to its unique structural and functional properties. This compound, often confused with L-Arginine, plays a distinct role in metabolic pathways and has potential applications in nutraceuticals, skincare, and biomedical research. Below, we delve into its molecular characteristics, synthesis, and emerging trends aligned with current scientific and consumer interests.

The molecular formula of L-Argininic Acid is C₆H₁₄N₄O₃, featuring a guanidino group that contributes to its reactivity and biological activity. Unlike L-Arginine, which is a proteinogenic amino acid, L-Argininic Acid is an intermediate in arginine metabolism. Researchers are particularly interested in its role in nitric oxide (NO) synthesis, a process linked to cardiovascular health—a topic frequently searched in health supplements and anti-aging forums.

In skincare, L-Argininic Acid is gaining traction due to its purported benefits in collagen synthesis and wound healing. A 2023 study highlighted its potential to enhance fibroblast activity, making it a candidate for cosmeceutical formulations. This aligns with the rising demand for clean-label ingredients and bioactive compounds in cosmetics, a trend dominating search queries like "natural skincare actives" and "amino acids for skin repair."

From an industrial perspective, L-Argininic Acid is synthesized via enzymatic hydrolysis or chemical modification of L-Arginine. Its purity and stability are critical for applications in dietary supplements and biopharmaceuticals. Analytical techniques such as HPLC and NMR are employed to ensure compliance with GMP standards, a key concern for manufacturers and regulators alike.

Emerging research explores L-Argininic Acid in sports nutrition, where it may support endurance by modulating ammonia detoxification. Athletes and fitness enthusiasts searching for "performance-enhancing amino acids" or "natural ergogenic aids" will find this relevant. Additionally, its potential in neuroprotection and metabolic disorders is under investigation, addressing popular health queries like "amino acids for brain health."

Environmental and sustainability considerations are also shaping the discourse around L-Argininic Acid. As consumers prioritize eco-friendly production, manufacturers are adopting green chemistry principles to reduce waste and energy use during synthesis. This resonates with search trends such as "sustainable bio-ingredients" and "green pharmaceuticals."

In summary, L-Argininic Acid (CAS No. 157-07-3) bridges multiple disciplines—from personalized medicine to sustainable cosmetics. Its versatility and alignment with trending topics like gut-brain axis research and clean beauty ensure its continued relevance. For researchers and industry stakeholders, understanding its full potential requires interdisciplinary collaboration and adherence to evolving regulatory frameworks.